molecular formula C18H13F6N3O3 B2436026 (2E)-4,4,4-trifluoro-N-(4-methoxyphenyl)-3-oxo-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}butanamide CAS No. 866130-99-6

(2E)-4,4,4-trifluoro-N-(4-methoxyphenyl)-3-oxo-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}butanamide

Cat. No. B2436026
CAS RN: 866130-99-6
M. Wt: 433.31
InChI Key: YUYAOMHOXMCEDC-MZJWZYIUSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

The compound “(2E)-4,4,4-trifluoro-N-(4-methoxyphenyl)-3-oxo-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}butanamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a compound with a similar trifluoromethylphenyl structure was synthesized based on the chemical structure of an active integrant of Piper laetispicum C. DC . Another related compound, (2E,3E)-3-hydrazinylidene-1-(4-methoxyphenyl)-2-{2-[4-(trifluoromethyl)phenyl]hydrazin-1-ylidene}propan-1-one, was reported with a molecular weight of 364.33 .

Scientific Research Applications

Synthesis and Chemical Properties

  • Synthesis of Related Compounds : Compounds with structures similar to the one have been synthesized for various purposes, including the development of new drugs and materials. For example, Sting and Seebach (1996) discuss the synthesis of amino acid derivatives using enantiopure 4,4,4-trifluoro-3-hydroxybutanoic acid (Sting & Seebach, 1996).

  • Heterocyclic Compound Synthesis : Research by Sarvaiya, Gulati, and Patel (2019) demonstrates the synthesis of arylazopyrazole pyrimidone clubbed heterocyclic compounds, which are similar in some aspects to the compound and have antimicrobial activities (Sarvaiya, Gulati, & Patel, 2019).

Biological Applications

  • Lipoxygenase Inhibitors : A study by Aziz‐ur‐Rehman et al. (2016) discusses the synthesis of N-(5-chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide derivatives as lipoxygenase inhibitors, highlighting the potential biological activities of similar compounds (Aziz‐ur‐Rehman et al., 2016).

Material Science and Other Applications

  • Luminescence Properties : Moriguchi et al. (2017) explore the synthesis and luminescence properties of europium (III) complexes with derivatives similar to the compound . These complexes have potential applications in material sciences (Moriguchi, Hirosaki, Jalli, Tsuge, & Yoza, 2017).

properties

IUPAC Name

(Z)-4,4,4-trifluoro-3-hydroxy-N-(4-methoxyphenyl)-2-[[3-(trifluoromethyl)phenyl]diazenyl]but-2-enamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H13F6N3O3/c1-30-13-7-5-11(6-8-13)25-16(29)14(15(28)18(22,23)24)27-26-12-4-2-3-10(9-12)17(19,20)21/h2-9,28H,1H3,(H,25,29)/b15-14-,27-26?
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IXLJOMZFICIDPF-OHNRMDLPSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)NC(=O)C(=C(C(F)(F)F)O)N=NC2=CC=CC(=C2)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=CC=C(C=C1)NC(=O)/C(=C(\C(F)(F)F)/O)/N=NC2=CC=CC(=C2)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H13F6N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

433.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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